Cas no 1806882-73-4 (4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine
• CAS No: 1806882-73-4
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4888169
• Update Time: 2025-09-28

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c8-1-3-4(12(14)15)2-11-7(13)5(3)6(9)10/h2,6H,1H2,(H,11,13)
• InChI Key： PNUTWZXOVGYGHW-UHFFFAOYSA-N
• SMILES： ClCC1C(=CNC(C=1C(F)F)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 0.3
• Topological Polar Surface Area: 74.9

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS No. 1806882-73-4) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic heterocycles with significant roles in various fields, including pharmaceuticals, agrochemicals, and materials science. The pyridine ring in this molecule serves as a versatile platform for functionalization, enabling the attachment of multiple substituents that contribute to its unique chemical properties.

The structure of 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5. At position 2, there is a hydroxyl group (-OH), which introduces hydrophilicity and potential sites for hydrogen bonding. The position 3 substituent is a difluoromethyl group (-CF₂H), which imparts electron-withdrawing effects due to the electronegativity of fluorine atoms. At position 4, there is a chloromethyl group (-CH₂Cl), which can act as an electron-donating group under certain conditions. Finally, the position 5 substituent is a nitro group (-NO₂), which is strongly electron-withdrawing and can significantly influence the electronic properties of the molecule.

The combination of these substituents creates a molecule with unique electronic and steric properties. The electron-withdrawing groups at positions 3 and 5 increase the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attacks in certain reactions. Conversely, the electron-donating chloromethyl group at position 4 can counteract this effect to some extent, depending on its relative position and reactivity. This balance of electronic effects makes the compound suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with tailored electronic properties. The presence of multiple functional groups allows for cross-linking reactions, which can enhance the mechanical and thermal stability of the resulting materials. Additionally, the hydroxyl group at position 2 enables compatibility with bio-based materials, making this compound a promising candidate for biodegradable polymer applications.

In the pharmaceutical industry, this compound has shown potential as an intermediate in drug synthesis. Its structure provides multiple sites for further functionalization, enabling the creation of bioactive molecules with specific pharmacological properties. For example, modifications to the chloromethyl group could lead to compounds with enhanced bioavailability or selectivity towards specific biological targets.

From an environmental perspective, 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine has been studied for its role in pollution control technologies. Its ability to act as a catalyst in certain oxidation reactions makes it a valuable component in processes aimed at reducing industrial emissions. Furthermore, its stability under harsh conditions ensures long-term performance in these applications.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS No. 1806882-73-4) is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as materials science, pharmaceuticals, and environmental technology.